MAGE-2 (127-136)

• sequence: REPVTKAEML
• source: Homo sapiens (human)
• Synonym: Melanoma-associated antigen 2 (127-136); MAGE-2 (127-136)

Description

The MAGE-2 (127-136) peptide is a defined tumor-specific antigen of significant interest in cancer immunotherapy research. This peptide represents a promiscuous HLA-B 3701-restricted cytotoxic T-cell (CTL) epitope . Its key research value lies in its shared sequence identity across multiple members of the MAGE family, including MAGE-1, MAGE-2, MAGE-3, and MAGE-6 . This characteristic is crucial because targeting a single epitope present in several related proteins can minimize the generation of antigen-loss tumor variants, a major limitation of monoantigenic cancer vaccines . Melanoma Antigen Family (MAGE) proteins are classified as cancer-testis antigens (CTAs), characterized by their restricted expression in immune-privileged sites and frequent aberrant reactivation in a wide range of malignant tumors . The presentation of the MAGE-2 (127-136) peptide on HLA-B 3701 molecules on the surface of antigen-presenting cells enables its recognition by specific T-cell receptors (TCRs), leading to the activation and proliferation of cytotoxic T lymphocytes (CTLs) capable of identifying and lysing MAGE-expressing tumor cells . This reagent is intended for research applications only, such as in vitro T-cell assays including ELISPOT, intracellular cytokine staining (ICS), cytotoxicity assays, and T-cell proliferation studies to evaluate immune responses. It is also valuable for the development and validation of novel immunotherapies, such as TCR-engineered T-cells and peptide-based cancer vaccines . This product is supplied with high purity and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Comparison with Similar Compounds

Structural and Functional Similarities

The MAGE family comprises multiple antigens (e.g., MAGE-1, MAGE-3, MAGE-A4) with shared characteristics:

• Tumor-Specific Expression: All MAGE antigens are absent in most normal tissues but overexpressed in melanomas, lung cancers, and other malignancies .
• Epitope Diversity: Different peptide fragments bind distinct HLA alleles. For example: MAGE-1 (161-169): HLA-A1-restricted, linked to cytotoxic T lymphocyte (CTL) responses in melanoma . MAGE-3 (271-279): HLA-A2-restricted, widely studied for vaccine development . MAGE-2 (157-166): HLA-A2-restricted, used in antigen-presentation studies .

Key Differences

Table 1: Comparative Analysis of MAGE-2 (127-136) and Related Peptides

Parameter	MAGE-2 (127-136)	MAGE-2 (157-166)	MAGE-1 (161-169)	MAGE-3 (271-279)
Epitope Location	127-136	157-166	161-169	271-279
HLA Restriction	Not explicitly reported	HLA-A2	HLA-A1	HLA-A2
Immunogenicity	Limited data	High (induces CTLs)	Moderate	High (clinical trials)
Clinical Relevance	Preclinical research	Diagnostic/therapeutic	Early-phase studies	Phase III trials
Expression Profile	Melanomas, lung cancers	Melanomas	Melanomas	Broad solid tumors

Mechanistic Insights

• However, its lower immunogenicity compared to MAGE-3 (271-279) may reflect differences in peptide-MHC stability or T-cell receptor affinity.
• MAGE-1 vs. MAGE-2 : MAGE-1’s HLA-A1 restriction limits its applicability compared to HLA-A2-bound peptides, which are prevalent in ~40% of Caucasians .
• MAGE-3 (271-279): This epitope has advanced to clinical trials due to its robust immunogenicity and broader tumor expression .

Preparation Methods

Solid-Phase Peptide Synthesis (SPPS)

The most widely used method for preparing peptides like MAGE-2 (127-136) is Fmoc-based solid-phase peptide synthesis (SPPS) . This method allows for sequential addition of amino acids to a resin-bound peptide chain, enabling efficient synthesis of peptides with high purity and yield.

Key Steps in Fmoc-SPPS:

• Resin Loading: The synthesis begins by anchoring the C-terminal amino acid of MAGE-2 (127-136) to a solid resin, typically 2-chlorotrityl chloride or Wang resin.
• Fmoc Deprotection: The N-terminal Fmoc protecting group is removed using a base such as piperidine or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), exposing the amine group for coupling.
• Amino Acid Coupling: The next amino acid, protected at the side chains with acid-labile groups (e.g., tert-butyl or trityl), is activated (commonly with HBTU/HOBt or similar coupling agents) and coupled to the growing peptide chain.
• Repetition: This cycle of deprotection and coupling is repeated until the full MAGE-2 (127-136) sequence is assembled.
• Cleavage and Deprotection: After chain assembly, the peptide is cleaved from the resin and side-chain protecting groups are removed using trifluoroacetic acid (TFA) cocktails.

Advantages:

• High control over sequence fidelity.
• Capability to incorporate modified amino acids or labels.
• Automation possible for reproducibility.

Challenges and Optimization:

• Aggregation during synthesis can slow deprotection steps, particularly in sequences rich in alanine or hydrophobic residues. Optimized protocols use faster deprotection agents like DBU to enhance efficiency.
• Orthogonal protecting groups such as Fmoc for the α-amino group and acid-labile groups for side chains ensure selective deprotection and reduce side reactions.

Orthogonal Protection Strategies

For peptides requiring branching, cyclic structures, or site-specific modifications, the Fmoc/xDde (or ivDde) protection strategy is employed. This approach allows selective removal of protecting groups on specific amino groups without affecting others, facilitating complex peptide architectures.

• Dde and ivDde groups are stable to standard Fmoc deprotection (20% piperidine) and TFA cleavage but can be selectively removed with 2% hydrazine in DMF.
• This strategy is useful in synthesizing cyclic peptides or side-chain modified peptides, which may be relevant for MAGE-2 (127-136) analogs or derivatives.

Cyclization (If Applicable)

Some MAGE peptides are prepared as cyclic peptides to enhance stability or immunogenicity. Cyclization involves covalently linking the N- and C-termini or side chains to form a macrocycle.

• Cyclization is typically performed in solution after cleavage from the resin.
• Coupling agents such as HBTU/HOBt with bases like DIPEA or N-methylmorpholine (NMM) in DMF are used.
• Reaction times vary from 24 to 48 hours under nitrogen atmosphere.
• Post-cyclization, the peptide is purified and characterized.

Chemical Synthesis vs. Recombinant Methods

While SPPS is the dominant method for preparing short peptides like MAGE-2 (127-136), alternative methods include:

• Enzymatic Hydrolysis: Producing peptides from precursor proteins by enzymatic cleavage, less common for defined epitopes.
• Recombinant DNA Technology: Expression of peptides or fusion proteins in microbial systems, followed by purification. This method is more suited for longer peptides or proteins.

For MAGE-2 (127-136), chemical synthesis via SPPS remains the preferred approach due to the precise control over sequence and modifications.

Data Table: Summary of Preparation Methods for MAGE-2 (127-136)

Preparation Step	Method/Agent	Purpose/Outcome	Notes/References
Resin Loading	2-chlorotrityl chloride or Wang resin	Anchors C-terminal amino acid	Stable attachment for chain elongation
N-terminal Deprotection	Piperidine or DBU	Removes Fmoc protecting group	DBU offers faster deprotection
Amino Acid Coupling	HBTU/HOBt + DIPEA or NMM	Activates and couples amino acids	Repeated cycles build peptide chain
Side Chain Protection	Acid-labile groups (tert-butyl, trityl)	Protects reactive side chains	Orthogonal to Fmoc group
Cleavage & Final Deprotection	TFA cocktail	Releases peptide from resin and removes side chain protections	Yields crude peptide
Cyclization (optional)	HBTU/HOBt + DIPEA/NMM in DMF	Forms cyclic peptide	Enhances stability; reaction time 24-48 h
Purification	HPLC	Isolates pure peptide	Essential for biological applications

Research Findings and Practical Notes

• The immunogenicity of MAGE peptides, including MAGE-2 (127-136), depends on the purity and correct folding of the peptide, which is ensured by SPPS with orthogonal protection strategies.
• Studies (e.g., patent WO2000071573A2) describe the use of synthetic MAGE peptides in vaccine formulations, emphasizing the importance of peptide purity and sequence accuracy for T-cell activation assays.
• Optimized SPPS protocols reduce synthesis time and increase yield by addressing aggregation issues during Fmoc deprotection, especially for hydrophobic sequences.
• The use of selective protecting groups like Dde enables site-specific modifications that may be required for conjugation to carriers or labels for immunological assays.

Q & A

Q. What strategies mitigate antigen loss variants in MAGE-2 (127-136)-targeted immunotherapy?

• Methodological Answer : Combination therapies with immune checkpoint inhibitors (e.g., anti-PD-1) prevent T-cell exhaustion. Epitope spreading is monitored using multiplexed MHC tetramer panels. CRISPR screens identify compensatory pathways in antigen-loss tumors, guiding dual-targeting approaches .